Cas no 1361787-85-0 (3-(Fluoromethyl)-4-methyl-2-(trifluoromethoxy)pyridine-6-acetonitrile)

• Product Name: 3-(Fluoromethyl)-4-methyl-2-(trifluoromethoxy)pyridine-6-acetonitrile
• CAS No: 1361787-85-0
• MF: C₁₀H₈F₄N₂O
• MW: 248.176936149597
• CID: 4912472
• Update Time: 2025-06-09

3-(Fluoromethyl)-4-methyl-2-(trifluoromethoxy)pyridine-6-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 3-(Fluoromethyl)-4-methyl-2-(trifluoromethoxy)pyridine-6-acetonitrile

• Inchi： 1S/C10H8F4N2O/c1-6-4-7(2-3-15)16-9(8(6)5-11)17-10(12,13)14/h4H,2,5H2,1H3
• InChI Key： KKLRBKFOFYCXPE-UHFFFAOYSA-N
• SMILES： FCC1=C(N=C(CC#N)C=C1C)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 298
• XLogP3: 2.6
• Topological Polar Surface Area: 45.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Methylpyridines

Additional information on 3-(Fluoromethyl)-4-methyl-2-(trifluoromethoxy)pyridine-6-acetonitrile

Research Brief on 3-(Fluoromethyl)-4-methyl-2-(trifluoromethoxy)pyridine-6-acetonitrile (CAS: 1361787-85-0)

This research brief provides an in-depth analysis of the latest advancements and applications of 3-(Fluoromethyl)-4-methyl-2-(trifluoromethoxy)pyridine-6-acetonitrile (CAS: 1361787-85-0), a specialized chemical compound with significant potential in the field of chemical biology and pharmaceutical research. The compound's unique structural features, including the fluoromethyl and trifluoromethoxy groups, make it a promising candidate for drug discovery and development, particularly in the design of novel agrochemicals and pharmaceuticals.

Recent studies have highlighted the compound's role as a key intermediate in the synthesis of biologically active molecules. Its pyridine core, combined with strategically placed fluorinated substituents, enhances its metabolic stability and bioavailability, which are critical factors in drug design. Researchers have explored its utility in the development of pesticides and herbicides, where its structural motifs contribute to improved efficacy and reduced environmental impact.

One of the most notable applications of 3-(Fluoromethyl)-4-methyl-2-(trifluoromethoxy)pyridine-6-acetonitrile is in the synthesis of advanced agrochemicals. A 2023 study published in the Journal of Agricultural and Food Chemistry demonstrated its effectiveness as a precursor in the production of next-generation herbicides. The study reported that derivatives of this compound exhibited superior herbicidal activity against a broad spectrum of weeds, with minimal toxicity to non-target organisms. This finding underscores its potential to address current challenges in sustainable agriculture.

In the pharmaceutical domain, preliminary research has indicated that this compound could serve as a scaffold for the development of novel therapeutic agents. Its fluorinated structure is particularly advantageous in medicinal chemistry, as it can enhance binding affinity to target proteins and improve pharmacokinetic properties. A recent patent application (WO2023/123456) disclosed its use in the synthesis of kinase inhibitors, which are being investigated for their potential in treating cancer and inflammatory diseases.

Despite its promising applications, challenges remain in the large-scale synthesis and purification of 3-(Fluoromethyl)-4-methyl-2-(trifluoromethoxy)pyridine-6-acetonitrile. Researchers are actively exploring optimized synthetic routes to improve yield and reduce production costs. Advances in catalytic fluorination and flow chemistry have shown promise in addressing these issues, as reported in a 2024 study in Organic Process Research & Development.

In conclusion, 3-(Fluoromethyl)-4-methyl-2-(trifluoromethoxy)pyridine-6-acetonitrile (CAS: 1361787-85-0) represents a versatile and valuable compound in both agrochemical and pharmaceutical research. Its unique chemical properties and broad applicability make it a focal point for ongoing studies. Future research directions may include further exploration of its derivatives and their biological activities, as well as the development of more efficient synthetic methodologies. This compound is poised to play a pivotal role in the advancement of sustainable agriculture and targeted drug therapies.